Cas no 1803610-40-3 (1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine
• CAS No: 1803610-40-3
• MDL: MFCD28246249
• CID: 4618221
• PubChem ID: 91662788
• Update Time: 2025-05-25

1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine

• MDL： MFCD28246249

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on 1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine

1-Methyl-4-(5-Methyl-1,3-Oxazol-2-Yl)-1H-Pyrazol-5-Amine: A Comprehensive Overview

The compound with CAS No. 1803610-40-3, commonly referred to as 1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxazole moiety, making it a promising candidate for various applications in drug discovery and material science.

The pyrazole ring is a five-membered heterocyclic compound containing two adjacent nitrogen atoms. In this compound, the pyrazole ring is substituted at the 4-position with a 5-methyl oxazole group and at the 5-position with an amine group. The oxazole ring, another five-membered heterocycle containing one oxygen and one nitrogen atom, adds significant electronic and steric properties to the molecule. The methyl groups attached to both rings further enhance the molecule's stability and reactivity.

Recent studies have highlighted the potential of 1-methyl-4-(5-methyl-1,3-oxazol-2-yl)-1H-pyrazol-5-amine as a lead compound in the development of new pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several research papers. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain proteases, making it a potential candidate for anti-inflammatory and anti-cancer therapies.

The synthesis of 1-methyl pyrazole derivatives has been optimized in recent years, with researchers employing various methodologies to enhance yield and purity. One such method involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high product quality. This approach has been particularly effective in constructing the oxazole-pyrazole conjugate, as reported in *Green Chemistry*.

In addition to its pharmacological applications, 1-methyl pyrazole oxazole amine has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a potential component in catalytic systems. A study published in *Chemical Communications* explored its role as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its versatility in facilitating various organic transformations.

The electronic properties of this compound are also worth noting. The conjugation between the pyrazole and oxazole rings imparts unique electronic characteristics, making it suitable for applications in optoelectronics. Research conducted at the University of Cambridge revealed that thin films of this compound exhibit favorable charge transport properties, suggesting its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental perspective, the synthesis and application of 1-methyl pyrazole oxazole amine have been designed with sustainability in mind. The use of eco-friendly solvents and reagents has been emphasized in recent synthetic protocols, aligning with global efforts to reduce chemical waste and promote green chemistry practices.

In conclusion, CAS No. 1803610-40-3, or 1-methyl pyrazole oxazole amine, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine, materials science, and beyond.